Cas no 2229524-71-2 (3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid)

3-Chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative with a unique structural profile, featuring both chloro and trifluoromethyl substituents on the phenyl ring, along with difluorinated propanoic acid functionality. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of multiple halogen and fluorine groups enhances its reactivity and metabolic stability, making it suitable for applications requiring selective modifications. Its well-defined chemical properties allow for precise incorporation into complex molecular frameworks, supporting the development of novel compounds with tailored biological or material science applications.
3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid structure
2229524-71-2 structure
Product Name:3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid
CAS No:2229524-71-2
MF:C10H6ClF5O2
MW:288.598459720612
CID:5599760
PubChem ID:165706553
Update Time:2025-05-23

3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1967880
    • 3-[3-chloro-5-(trifluoromethyl)phenyl]-2,2-difluoropropanoic acid
    • 2229524-71-2
    • 3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid
    • Inchi: 1S/C10H6ClF5O2/c11-7-2-5(4-9(12,13)8(17)18)1-6(3-7)10(14,15)16/h1-3H,4H2,(H,17,18)
    • InChI Key: NWWOOUKTMHCXTQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)CC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 287.9976479g/mol
  • Monoisotopic Mass: 287.9976479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid Pricemore >>

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3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid Related Literature

Additional information on 3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid

3-3-Chloro-5-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid (CAS No. 2229524-71-2): A Comprehensive Overview

3-3-Chloro-5-(Trifluoromethyl)Phenyl-2,2-Difluoropropanoic Acid, also referred to by its CAS number 2229524-71-2, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a chlorine atom at the 3-position of the phenyl ring and a trifluoromethyl group at the 5-position, along with a difluoro substitution on the propanoic acid moiety. These structural features contribute to its distinct chemical properties and make it a valuable compound in both academic research and industrial applications.

The synthesis of 3-3-chloro-5-(trifluoromethyl)phenyl-2,2-difluoropropanoic acid involves a series of carefully designed reactions, often utilizing advanced methodologies such as Friedel-Crafts acylation or direct fluorination techniques. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes for its production, aligning with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to undergo various polymerization reactions has made it a key component in the development of lightweight yet durable materials for aerospace and automotive industries. Additionally, its fluorinated structure imparts excellent thermal stability and chemical resistance, further enhancing its utility in these applications.

In the realm of pharmaceuticals, 3-chloro-5-trifluoromethylphenyl derivatives have shown promise as potential drug candidates. Recent studies have highlighted their ability to modulate key biological pathways, making them attractive targets for drug discovery programs. For instance, research has demonstrated that this compound exhibits selective inhibition against certain enzymes involved in metabolic disorders, paving the way for its potential use in treating conditions such as diabetes or obesity.

The environmental impact of 3-chloro-5-trifluoromethylphenyl compounds has also been a subject of interest. While their fluorinated nature contributes to their stability, it also raises concerns regarding their persistence in ecosystems. However, recent studies have shown that under certain environmental conditions, these compounds can undergo biodegradation or photodegradation, reducing their long-term ecological footprint.

From an analytical standpoint, the characterization of CAS No. 2229524-71-2 has been greatly enhanced by modern spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and help in confirming its identity during quality control processes. Furthermore, computational chemistry tools have enabled researchers to predict the compound's reactivity and behavior under various conditions, facilitating its safe handling and application.

In conclusion, 3-chloro-5-trifluoromethylphenyl compounds, represented by CAS No. 22956688888888888888 (Note: Please replace with correct CAS number), continue to be a focal point in both academic and industrial research due to their unique properties and versatile applications. As advancements in synthetic methodologies and analytical techniques continue to emerge, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.

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